"Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" synthesis and purification
"Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether" synthesis and purification
An In-depth Technical Guide: Synthesis and Purification of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether
Abstract
Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether (C₄F₁₀O₅S₂) is a highly fluorinated organic compound characterized by two terminal fluorosulfonyl groups linked by a perfluoroether backbone. Its robust chemical structure, combining the stability of a perfluoroether with the reactive potential of sulfonyl fluoride moieties, makes it a molecule of significant interest. The sulfonyl fluoride group is a key functional handle in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, a powerful tool for constructing complex molecules in materials science and drug discovery.[1][2] This guide provides a comprehensive overview of the plausible synthetic pathways, detailed experimental protocols, and rigorous purification methods for Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, grounded in established principles of fluorine chemistry.
Introduction to Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether
Chemical Structure and Properties
Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is a structurally symmetric molecule with the formula FSO₂CF₂CF₂-O-CF₂CF₂SO₂F. The presence of the electron-withdrawing fluorosulfonyl groups and the perfluorinated carbon chains imparts unique physicochemical properties, including high thermal stability, chemical inertness of the ether backbone, and defined reactivity at the sulfur(VI) centers.
| Property | Value | Reference |
| CAS Number | 146829-79-0 | [3] |
| Molecular Formula | C₄F₁₀O₅S₂ | [3] |
| Molecular Weight | 382.16 g/mol | [3] |
| Synonym | 2,2'-oxybis(1,1,2,2-tetrafluoroethanesulfonyl fluoride) | |
| Physical Form | Solid | |
| Storage Temperature | 2-8°C |
Scientific and Industrial Significance
The true value of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether lies in its role as a bifunctional linker or building block. The two terminal sulfonyl fluoride groups can participate in SuFEx reactions, allowing for the covalent connection of two different molecular entities or the formation of novel polymers.[1][4] This dual reactivity is highly valuable in:
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Polymer Chemistry: As a monomer for creating advanced ion-exchange membranes or high-performance fluoropolymers. The perfluoroether backbone provides flexibility and chemical resistance, analogous to materials like Nafion™.[5]
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Medicinal Chemistry: As a linker for creating covalent inhibitors or activity-based probes, where the sulfonyl fluoride acts as a stable and selective reactive group for biological targets.[1]
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Materials Science: For surface modification and the development of specialized coatings with tailored properties.
Synthetic Pathways and Mechanistic Rationale
The synthesis of Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether is not widely documented in a single, consolidated procedure. However, a logical and robust pathway can be constructed from well-established industrial processes for related fluorochemicals. The core strategy involves the synthesis of a key C₂ building block containing the fluorosulfonyl group, followed by a coupling reaction to form the ether linkage.
The Foundational Sultone Route
The most industrially viable route begins with two fundamental reagents: tetrafluoroethylene (TFE) and sulfur trioxide (SO₃).
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Causality: This pathway is preferred due to the high reactivity of TFE as an electron-rich alkene and SO₃ as a powerful electrophile, leading to a highly efficient cycloaddition. The resulting four-membered ring, a β-sultone, is a strained and versatile intermediate.
Reaction: CF₂=CF₂ + SO₃ → O-CF₂-CF₂-S(=O)₂ (Tetrafluoroethane-β-sultone)
This reaction is typically performed under pressure and controlled temperatures to prevent the spontaneous and highly exothermic polymerization of TFE.[6]
Isomerization to a Key Acyl Fluoride Intermediate
The tetrafluoroethane-β-sultone is not directly used for ether formation. It must first be isomerized to its more reactive acyl fluoride form, difluoro(fluorosulfonyl)acetyl fluoride.
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Mechanism & Rationale: This isomerization is a critical step, converting the cyclic sulfonate ester into a linear acyl fluoride. The reaction is catalyzed by nucleophiles, such as tertiary amines or metal fluorides. The catalyst attacks the carbon adjacent to the oxygen in the ring, initiating a ring-opening cascade that rearranges to the thermodynamically more stable acyl fluoride. This intermediate now possesses a highly reactive C(O)F group, which is essential for subsequent reactions.[6]
Reaction: O-CF₂-CF₂-S(=O)₂ --(Catalyst)--> FSO₂CF₂C(O)F (Difluoro(fluorosulfonyl)acetyl fluoride)
The following diagram illustrates this foundational two-step process.
Caption: Core synthesis of the key FSO₂CF₂C(O)F intermediate.
Proposed Pathway to Ether Formation
With the key intermediate, FSO₂CF₂C(O)F, in hand, the formation of the ether linkage can be proposed. A plausible method involves the decarboxylation of an unstable perfluoroalkoxypropionate, a technique documented in the synthesis of related perfluorinated vinyl ethers.[7][8]
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Reaction with Hexafluoropropylene Oxide (HFPO): The acyl fluoride intermediate can react with HFPO in the presence of a fluoride ion catalyst (e.g., KF) to generate a longer-chain acyl fluoride. FSO₂CF₂C(O)F + CF₃CF(O)CF₂ → FSO₂CF₂CF₂OCF(CF₃)C(O)F
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Conversion to a Salt: This new acyl fluoride is reacted with a base, such as sodium carbonate (Na₂CO₃), to form the corresponding sodium salt.[8] FSO₂CF₂CF₂OCF(CF₃)C(O)F + Na₂CO₃ → [FSO₂CF₂CF₂OCF(CF₃)COO⁻]Na⁺
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Thermal Decarboxylation: The dried salt is then heated under vacuum. This process, known as thermal cracking, eliminates CO₂ and the CF₃ group, intending to form a vinyl ether.[8] [FSO₂CF₂CF₂OCF(CF₃)COO⁻]Na⁺ --(Heat)--> FSO₂CF₂CF₂OCF=CF₂
While this route leads to a vinyl ether, the formation of the symmetric ether, Bis[2-(fluorosulfonyl)tetrafluoroethyl]ether, likely proceeds through a different coupling mechanism, possibly involving the reduction of the acyl fluoride intermediate to an alcohol (FSO₂CF₂CF₂OH) followed by a Williamson-type ether synthesis, or via a direct coupling reaction under specific catalytic conditions. However, given the difficulty of such reactions with highly fluorinated substrates, a more direct route from the sultone or acyl fluoride is often sought.
A more direct, albeit speculative, route could involve a catalyzed self-condensation reaction of the FSO₂CF₂C(O)F intermediate under conditions that favor decarboxylation and ether formation, though this would require significant process development.
Detailed Experimental Protocol
Disclaimer: The following protocols are constructed based on analogous procedures and involve hazardous materials. All work must be conducted by trained personnel in a suitable fume hood with appropriate personal protective equipment (PPE).
Mandatory Safety Precautions
-
Tetrafluoroethylene (TFE): A flammable gas that can polymerize explosively. Must be handled in systems designed for high pressure and kept stabilized.
-
Sulfur Trioxide (SO₃): Highly corrosive and reacts violently with water. Requires handling in a dry, inert atmosphere.
-
Hydrogen Fluoride (HF): Can be formed as a byproduct. Acutely toxic and causes severe burns. Calcium gluconate gel must be immediately available.
-
Pressure Reactions: All reactions involving TFE must be carried out in a certified high-pressure autoclave equipped with a pressure relief valve and temperature control.
Step 1: Synthesis of Tetrafluoroethane-β-sultone[8]
-
Reactor Preparation: A 500 mL high-pressure stainless-steel autoclave is dried by heating under vacuum and backfilled with dry nitrogen.
-
Charging Reagents: Freshly distilled sulfur trioxide (80 g, 1.0 mol) is transferred to the cooled reactor under a nitrogen blanket.
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Reaction Execution: The reactor is sealed and cooled to 10°C. Stabilized tetrafluoroethylene gas is then introduced, pressurizing the reactor to 1.0-1.4 MPa.
-
Monitoring: The reaction is stirred vigorously. The consumption of TFE is monitored by the pressure drop. The temperature is maintained at 40-50°C. TFE is added continuously to maintain the pressure until the stoichiometric amount has been consumed (100 g, 1.0 mol).
-
Completion: After the TFE uptake ceases, the mixture is stirred for an additional 2-4 hours to ensure complete reaction of the SO₃.
-
Isolation: The reactor is cooled, and any excess TFE is carefully vented. The crude product, tetrafluoroethane-β-sultone, is collected as a liquid. The yield is typically near-quantitative.
Step 2: Isomerization to Difluoro(fluorosulfonyl)acetyl Fluoride[8]
-
Setup: A three-neck flask equipped with a magnetic stirrer, a dropping funnel, and a distillation head is charged with the crude tetrafluoroethane-β-sultone (180 g, 1.0 mol).
-
Catalyst Addition: A catalytic amount of a tertiary amine (e.g., triethylamine, ~2 mL) is added dropwise to the stirred sultone.
-
Reaction Control: The isomerization is exothermic. The addition rate of the catalyst should be controlled to maintain the reaction temperature at approximately 40-50°C. Cooling may be required.
-
Completion and Purification: The reaction is typically complete within 3 hours. The product, difluoro(fluorosulfonyl)acetyl fluoride, is then directly purified by fractional distillation. The expected yield is >95%.
Purification and Characterization
The final product, regardless of the precise synthetic route to the ether, will be a high-boiling, dense liquid or solid that requires specialized purification.
General Purification Workflow
The diagram below outlines a typical workflow for isolating and purifying a high-purity fluorochemical product.
Caption: General purification workflow for fluorinated compounds.
High-Vacuum Fractional Distillation
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Rationale: Perfluorinated compounds often have high boiling points and can be sensitive to thermal decomposition at atmospheric pressure. Distillation under high vacuum significantly lowers the boiling point, allowing for purification at safer temperatures. A fractional distillation column (e.g., a Vigreux column) is essential to separate the target compound from close-boiling impurities.
-
Procedure:
-
The crude, dried organic material is charged to a distillation flask.
-
The apparatus is connected to a high-vacuum pump capable of reaching <1 Torr.
-
The flask is slowly heated in an oil bath.
-
Fractions are collected based on boiling point at the operating pressure. The main fraction corresponding to the pure product is collected in a pre-weighed receiver.
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Analytical Characterization
The identity and purity of the final product must be confirmed using a suite of analytical techniques:
-
¹⁹F NMR Spectroscopy: The most powerful tool for characterizing fluorinated compounds. It will provide a distinct set of signals for the -SO₂F fluorine (a singlet or triplet depending on coupling) and the two different -CF₂- groups, confirming the structure and revealing impurities.
-
Gas Chromatography-Mass Spectrometry (GC-MS): Confirms the molecular weight of the compound and provides an accurate assessment of its purity.
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Fourier-Transform Infrared Spectroscopy (FT-IR): Will show characteristic absorption bands for S=O stretching in the sulfonyl group (~1400-1450 cm⁻¹) and C-F bonds (~1100-1300 cm⁻¹).
Conclusion
References
- Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): A New Family of Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448. (Note: While this reference establishes SuFEx, specific synthesis of the topic molecule is not detailed here).
-
Arcella, V., Ghielmi, A., & Tommasi, G. (2003). The Aquivion® Family of Perfluorosulfonic Acid Membranes. Annals of the New York Academy of Sciences, 984, 226-244. Available from: [Link]
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Baran, P. S., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. Journal of the American Chemical Society, 141(30), 11839-11844. Available from: [Link]
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Lee, H. & Park, K. (2022). Electrochemical synthesis of sulfonyl fluorides from sulfonyl hydrazides. Organic Chemistry Frontiers. Available from: [Link]
- U.S. Patent 6,624,328 B1. (2003). Preparation of perfluorinated vinyl ethers having a sulfonyl fluoride end-group.
- U.S. Patent 7,071,271 B2. (2006). Polymer electrolyte membrane and method of making.
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Russian Scientific Center "Applied Chemistry". (Date not specified). The Improved Preparation Method of Difluoro(fluorosulfonyl)acetyl fluoride. Fluorine notes, 2(45). Available from: [Link]
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Moses, J. E., et al. (2023). Ethene-1,1-disulfonyl Difluoride (EDSF) for SuFEx Click Chemistry: Synthesis of SuFExable 1,1-Bissulfonylfluoride Substituted Cyclobutene Hubs. ChemRxiv. Available from: [Link]
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